Cas no 837412-50-7 (4-[3-(Thien-2-yl)-1,2,4-oxadiazol-5-yl]piperidine)

• Product Name: 4-[3-(Thien-2-yl)-1,2,4-oxadiazol-5-yl]piperidine
• CAS No: 837412-50-7
• MF: C₁₁H₁₃N₃OS
• MW: 235.305420637131
• CID: 6633649
• PubChem ID: 2761144
• Update Time: 2024-01-04

4-[3-(Thien-2-yl)-1,2,4-oxadiazol-5-yl]piperidine Chemical and Physical Properties

Names and Identifiers

• 4-[3-(2-Thienyl)-1,2,4-oxadiazol-5-yl]piperidine, AldrichCPR
• 4-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]piperidine
• 244272-35-3
• Peakdale1_002660
• FT-0676562
• MFCD03426076
• BB 0238758
• DTXSID10375579
• 4-[3-(Thien-2-yl)-1,2,4-oxadiazol-5-yl]piperidine
• SCHEMBL1073502
• 4-(3-Thiophen-2-yl-[1,2,4]oxadiazol-5-yl)-pip eridine
• 837412-50-7
• CS-0315016
• PS-5971
• 5-piperidin-4-yl-3-thiophen-2-yl-1,2,4-oxadiazole
• 4-[3-(thien-2-yl)1,2,4-oxadiazol-5-yl]piperidine
• HMS525I20
• AKOS005135972
• 4-[3-(thien-2-yl)-[1,2,4]-oxadiazol-5-yl]-piperidine
• 5-(piperidin-4-yl)-3-(thiophen-2-yl)-1,2,4-oxadiazole

• Inchi： 1S/C11H13N3OS/c1-2-9(16-7-1)10-13-11(15-14-10)8-3-5-12-6-4-8/h1-2,7-8,12H,3-6H2
• InChI Key： XALUYQULRYNAPI-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=NOC(C2CCNCC2)=N1

Computed Properties

• Exact Mass: 235.07793322g/mol
• Monoisotopic Mass: 235.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 79.2Ų